![molecular formula C13H17N3O3 B2648092 4-(4-Methylpiperazine-1-carboxamido)benzoic acid CAS No. 680983-11-3](/img/structure/B2648092.png)
4-(4-Methylpiperazine-1-carboxamido)benzoic acid
Overview
Description
“4-(4-Methylpiperazine-1-carboxamido)benzoic acid” is a chemical compound with the CAS Number: 86620-62-4 . It is used as an intermediate in pharmaceuticals . The compound is a white to very pale yellow crystal or powder .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, new carboxylic acid amides containing an N-methylpiperazine fragment were synthesized by reactions of 1-methylpiperazine or 3- and 4-(4-methylpiperazin-1-ylmethyl)aniline with 4-chlorobenzoyl chloride .Physical And Chemical Properties Analysis
The compound is a white to very pale yellow crystal or powder . The compound is soluble in water .Scientific Research Applications
- 4-MPipzcdtH serves as a ligand in coordination chemistry. It forms complexes with metal ions such as iron (III), cobalt (II), copper (II), and zinc (II). These complexes have been studied using thermal analysis techniques (TG and DTA) to understand their stability and decomposition behavior .
- Differential thermal analysis studies reveal that the M(4-MPipzcdtH)nn complexes (where M is a metal ion) exhibit characteristics of high-energy materials. Their single-stage decomposition with detonation suggests potential use in energetic compounds .
- Researchers have explored mixed-ligand complexes containing 4-MPipzcdtH along with other ligands like 1,10-phenanthroline and 2,2′-bipyridyl. These complexes combine S and N donor atoms, making them interesting for applications in materials science and catalysis .
Coordination Chemistry and Metal Complexes
High-Energy Materials
Mixed-Ligand Complexes
Safety and Hazards
properties
IUPAC Name |
4-[(4-methylpiperazine-1-carbonyl)amino]benzoic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17N3O3/c1-15-6-8-16(9-7-15)13(19)14-11-4-2-10(3-5-11)12(17)18/h2-5H,6-9H2,1H3,(H,14,19)(H,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CGGJCTFGTFMUSL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C(=O)NC2=CC=C(C=C2)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-Methylpiperazine-1-carboxamido)benzoic acid |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.